Cas no 139399-66-9 (3-Chloroquinolin-8-amine)

3-Chloroquinolin-8-amine is a heterocyclic organic compound featuring a quinoline core substituted with a chlorine atom at the 3-position and an amino group at the 8-position. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine and electron-donating amine groups create a balanced electronic profile, facilitating further functionalization through cross-coupling, nucleophilic substitution, or cyclization reactions. Its stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined properties ensure reproducibility in research and industrial processes.
3-Chloroquinolin-8-amine structure
3-Chloroquinolin-8-amine structure
Product Name:3-Chloroquinolin-8-amine
CAS No:139399-66-9
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD11040215
CID:1006520
PubChem ID:384170
Update Time:2025-06-06

3-Chloroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloroquinolin-8-amine
    • 3-chloro-8-Quinolinamine
    • CHEMBL1965408
    • SY241167
    • DB-052274
    • MFCD11040215
    • NSC673461
    • SCHEMBL10321093
    • NCI60_026031
    • CS-0445817
    • AMY26145
    • 8-Amino-3-chloroquinoline
    • 3-Chloro-8-quinolinylamine
    • SB67693
    • AKOS006307805
    • NSC-673461
    • 139399-66-9
    • 8-Quinolinamine, 3-chloro-
    • MDL: MFCD11040215
    • Inchi: 1S/C9H7ClN2/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-5H,11H2
    • InChI Key: JADNCHDIIRDJRU-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(=CC=CC2=C1)N

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

3-Chloroquinolin-8-amine Pricemore >>

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